Cas no 1805101-97-6 (Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805101-97-6
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4839487
• Update Time: 2025-06-13

Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H6F6INO3/c1-20-6(19)3-4-2-5(9(11,12)13)18-8(17)7(4)21-10(14,15)16/h2H,3H2,1H3
• InChI Key： GWMCSWHHKOFTQU-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)(F)F)=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate

Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805101-97-6): An Overview

Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805101-97-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of iodine, trifluoromethoxy, and trifluoromethyl groups imparts distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

The molecular structure of Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate is particularly noteworthy. The iodine atom provides a reactive handle for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These features collectively enhance the compound's potential as a lead molecule in drug discovery programs.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs, often leading to improved potency and reduced toxicity. The presence of multiple fluorine-containing groups in Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate underscores its potential for enhancing these properties. Studies have shown that such compounds can exhibit enhanced binding affinity to target proteins, which is a critical factor in their therapeutic efficacy.

In the context of synthetic chemistry, Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate serves as a valuable building block for the synthesis of a wide range of derivatives. The iodine atom can be readily substituted with other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Sonogashira coupling. These reactions allow for the introduction of diverse substituents, thereby expanding the chemical space and enabling the exploration of novel bioactive molecules.

The biological activity of Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate has been investigated in several studies. Preliminary data suggest that this compound exhibits promising activity against certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is ongoing to elucidate the exact molecular targets and pathways affected by this compound.

Beyond cancer research, Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate has also shown potential in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and its ability to modulate immune responses. These findings open up new avenues for its application in treating inflammatory diseases and autoimmune disorders.

The synthesis of Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate typically involves a multi-step process that begins with the preparation of the pyridine core followed by sequential introduction of the trifluoromethoxy and trifluoromethyl groups. The final step involves the iodination and esterification reactions to yield the desired product. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for both research and industrial applications.

In conclusion, Methyl 2-iodo-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805101-97-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.